Cas no 2870635-00-8 (Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel- )

• Product Name: Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel-
• CAS No: 2870635-00-8
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5563793
• Update Time: 2025-10-24

Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-5-(2-Propen-1-yl) (3aR,7aS)-hexahydrofuro[3,2-c]pyridine-4,5(4H)-dicarboxylate (ACI)
• Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel-

• Inchi： 1S/C12H17NO5/c1-2-6-18-12(16)13-5-3-9-8(4-7-17-9)10(13)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)/t8-,9-,10?/m1/s1
• InChI Key： PWPJNVQHJRFNBL-MGRQHWMJSA-N
• SMILES： C(C1N(C(=O)OCC=C)CC[C@H]2OCC[C@@H]12)(=O)O

Additional information on Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel-

Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel-

The compound Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, hexahydro-, 5-(2-propen-1-yl) ester, (3aR,7aS)-rel- (CAS No: 2870635-00-8) is a highly specialized organic molecule with a complex structure. This compound belongs to the class of bicyclic compounds and exhibits a unique combination of functional groups that make it a subject of interest in both academic and industrial research. The molecule's structure includes a fused furan and pyridine ring system, which contributes to its distinctive electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its bicyclic framework has been shown to interact with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. Researchers have explored its ability to modulate cellular pathways involved in inflammation and neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its biological significance, the synthesis of Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid has been optimized through advanced organic chemistry techniques. A 2023 paper in *Journal of Organic Chemistry* described a novel approach using catalytic asymmetric synthesis, which significantly improved the yield and enantiomeric purity of the compound. This method involves the use of a chiral catalyst to facilitate the formation of the bicyclic core structure under mild conditions.

The hexahydro derivative of this compound has also been studied for its potential in materials science. Its rigid bicyclic structure makes it an attractive candidate for applications in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). A team at Stanford University reported in 2023 that incorporating this compound into polymer blends enhances their charge transport properties due to its conjugated π-system.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge spectroscopic techniques. Researchers have employed nuclear magnetic resonance (NMR) and X-ray crystallography to elucidate its molecular structure and stereochemistry. These studies have provided critical insights into the spatial arrangement of substituents on the bicyclic framework, which is essential for understanding its reactivity and biological activity.

Moreover, the esterification derivative of this compound has been explored for its role in chemical sensing applications. A 2023 study published in *Analytical Chemistry* demonstrated that this derivative can serve as a selective probe for detecting trace amounts of heavy metal ions in aqueous solutions. The ester group acts as a recognition element that binds metal ions through coordination interactions, enabling sensitive detection via fluorescence quenching.

In terms of industrial applications, the synthesis of this compound has been scaled up using green chemistry principles. A collaborative effort between academic institutions and pharmaceutical companies has led to the development of an environmentally friendly synthesis route that minimizes waste generation and energy consumption. This approach involves the use of renewable feedstocks and catalytic processes that operate under ambient conditions.

Finally, computational chemistry has played a pivotal role in predicting the properties and reactivity of this compound. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity towards various nucleophiles and electrophiles. These computations have provided valuable insights into its potential as a building block for more complex molecules with tailored functionalities.

In conclusion, Furo[3,2-c]pyridine-4,5(4H)-dicarboxylic acid, with CAS No: 2870635-00-8 is a versatile compound with applications spanning drug discovery, materials science, and chemical sensing. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an even greater role in shaping future scientific discoveries.